Cas no 1873060-08-2 (Tert-butyl 3-(pyrrolidin-2-yl)propanoate)

• Product Name: Tert-butyl 3-(pyrrolidin-2-yl)propanoate
• CAS No: 1873060-08-2
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• CID: 5606706
• PubChem ID: 165828318
• Update Time: 2025-05-26

Tert-butyl 3-(pyrrolidin-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 1873060-08-2
• tert-butyl 3-(pyrrolidin-2-yl)propanoate
• EN300-930293
• Tert-butyl 3-(pyrrolidin-2-yl)propanoate

• Inchi： 1S/C11H21NO2/c1-11(2,3)14-10(13)7-6-9-5-4-8-12-9/h9,12H,4-8H2,1-3H3
• InChI Key： KPRKCASZXINPQW-UHFFFAOYSA-N
• SMILES： O(C(CCC1CCCN1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 199.157228913g/mol
• Monoisotopic Mass: 199.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.3Ų

Additional information on Tert-butyl 3-(pyrrolidin-2-yl)propanoate

Tert-butyl 3-(pyrrolidin-2-yl)propanoate: A Comprehensive Overview

Tert-butyl 3-(pyrrolidin-2-yl)propanoate (CAS No. 1873060-08-2) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, pharmaceuticals, and materials science. This compound, characterized by its unique structure featuring a tert-butyl ester group and a pyrrolidine ring, has been extensively studied for its potential applications in drug design and as an intermediate in chemical synthesis.

Recent advancements in synthetic chemistry have highlighted the importance of tert-butyl esters as protective groups in peptide synthesis. The tert-butyl group is particularly valued for its stability under various reaction conditions, making it an ideal choice for protecting carboxylic acids during complex syntheses. In the case of Tert-butyl 3-(pyrrolidin-2-yl)propanoate, this property is further enhanced by the presence of the pyrrolidine ring, which introduces additional flexibility and reactivity to the molecule.

The pyrrolidine ring in this compound plays a crucial role in its reactivity and functionality. Pyrrolidine derivatives are known for their ability to act as templates in organocatalysis, facilitating the formation of complex molecular architectures. Recent studies have demonstrated that Tert-butyl 3-(pyrrolidin-2-yl)propanoate can serve as an effective organocatalyst in asymmetric synthesis, enabling the formation of enantioselective products with high efficiency.

In addition to its catalytic applications, Tert-butyl 3-(pyrrolidin-2-yl)propanoate has shown promise in the development of bioactive compounds. Its structure, which combines a bulky tert-butyl group with a flexible pyrrolidine ring, makes it an attractive candidate for exploring interactions with biological targets. Researchers have investigated its potential as a lead compound in drug discovery, particularly in the context of enzyme inhibition and receptor binding studies.

The synthesis of Tert-butyl 3-(pyrrolidin-2-yl)propanoate typically involves multi-step processes that emphasize the importance of stereocontrol and functional group compatibility. Recent methodologies have focused on improving the efficiency and scalability of these syntheses, leveraging modern techniques such as microwave-assisted synthesis and continuous flow chemistry. These advancements have significantly reduced production times while maintaining high yields and purity levels.

From an analytical standpoint, the characterization of Tert-butyl 3-(pyrrolidin-2-yl)propanoate has benefited from the integration of advanced spectroscopic techniques. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and infrared spectroscopy (IR) have been instrumental in confirming its molecular structure and purity. These tools have also enabled researchers to study its dynamic behavior under various reaction conditions, providing valuable insights into its reactivity and stability.

Looking ahead, the continued exploration of Tert-butyl 3-(pyrrolidin-2-yl)propanoate is expected to yield further innovations in chemical synthesis and drug development. Its unique combination of structural features positions it as a valuable asset in addressing challenges across diverse scientific disciplines. As research progresses, this compound will undoubtedly play a pivotal role in advancing our understanding of complex chemical systems and their applications.